Cas no 2229628-98-0 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229628-98-0
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5899660
• PubChem ID: 165838348
• Update Time: 2025-05-25

1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid
• EN300-1992026
• 1-[(4-chloro-1-methyl-1H-imidazol-5-yl)methyl]cyclopropane-1-carboxylic acid
• 2229628-98-0

• Inchi： 1S/C9H11ClN2O2/c1-12-5-11-7(10)6(12)4-9(2-3-9)8(13)14/h5H,2-4H2,1H3,(H,13,14)
• InChI Key： RXZKYBBFLZOGIW-UHFFFAOYSA-N
• SMILES： ClC1=C(CC2(C(=O)O)CC2)N(C)C=N1

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229628-98-0)

1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229628-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both a cyclopropane carboxylic acid moiety and a chloro-methyl imidazole group makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel imidazole-based compounds has surged, driven by their applications in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in how the chloro-substituted imidazole ring in this compound interacts with biological targets, potentially offering new mechanisms of action. The cyclopropane segment, known for its conformational rigidity, may enhance binding affinity and metabolic stability, making it a valuable scaffold for drug discovery.

The synthesis of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid involves multi-step organic reactions, often starting from readily available imidazole precursors. Key steps include N-methylation, chlorination, and cyclopropanation, followed by carboxylation to introduce the carboxylic acid functionality. Optimizing these synthetic routes is a focal point for industrial and academic labs aiming to scale up production while maintaining high purity and yield.

From a pharmacological perspective, this compound’s potential as a bioactive intermediate is underscored by its structural similarity to other imidazole drugs used in antifungal, antiviral, and anti-inflammatory therapies. Its chloro-methyl imidazole core is reminiscent of clinically approved agents, suggesting possible applications in treating microbial infections or modulating immune responses. Additionally, the carboxylic acid group offers opportunities for further derivatization, such as esterification or amide formation, to fine-tune solubility and bioavailability.

In agrochemistry, 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid could serve as a precursor for developing next-generation pesticides or plant growth regulators. The imidazole ring’s ability to interfere with enzymatic processes in pests or pathogens aligns with the growing emphasis on eco-friendly crop protection solutions. Researchers are also investigating its role in stress resistance mechanisms in plants, a hot topic in sustainable agriculture.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structural integrity. These methods are critical for ensuring compliance with regulatory standards, especially when the compound is intended for use in drug development or agricultural formulations. Stability studies under varying pH and temperature conditions are also essential to determine its shelf life and handling requirements.

The growing interest in CAS No. 2229628-98-0 reflects broader trends in chemical innovation, where heterocyclic compounds play a pivotal role. As the pharmaceutical and agrochemical industries seek to address challenges like drug resistance and environmental sustainability, compounds like this offer a versatile platform for discovery. Future research may explore its structure-activity relationships (SAR) or hybrid derivatives combining imidazole with other pharmacophores.

For suppliers and manufacturers, ensuring a reliable supply chain for 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid is paramount. Custom synthesis services and high-purity standards are frequently searched topics among buyers, highlighting the need for transparency in sourcing and quality control. Collaborative efforts between academia and industry can accelerate its adoption in commercial applications.

In summary, 1-(4-chloro-1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229628-98-0) represents a compelling case study in the intersection of organic chemistry and applied sciences. Its dual potential in pharmaceuticals and agrochemicals, coupled with its synthetic versatility, positions it as a compound of enduring relevance. As research progresses, it may unlock new avenues for addressing global health and agricultural challenges.